Cas no 31271-83-7 (4,7-Dimethoxy-1H-indole-2-carboxylic acid)

• Product Name: 4,7-Dimethoxy-1H-indole-2-carboxylic acid
• CAS No: 31271-83-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD02664474
• CID: 1038081
• PubChem ID: 510118
• Update Time: 2025-04-20

4,7-Dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethoxy-1H-indole-2-carboxylic acid
• 4,7-Dimethoxyindol-2-carbonsaeure
• 4,7-dimethoxyindole-2-carboxylic acid
• EN300-15091
• SMR000124114
• CHEMBL1305515
• STK123559
• 31271-83-7
• BBL020242
• J-514177
• MLS000123460
• VS-07084
• SR-01000363594-1
• AKOS000265777
• HMS2483F04
• 1H-Indole-2-carboxylic acid, 4,7-dimethoxy-
• Z119990442
• SCHEMBL3602542
• 4,7-Dimethoxy-1H-indole-2-carboxylicacid
• MFCD02664474
• DB-106298
• F81638
• SR-01000363594
• 4,7-dimethoxy-1 h-indole-2-carboxylic acid
• DTXSID20333509
• 4,7-Dimethoxy-1H-indole-2-carboxylic acid, AldrichCPR
• ALBB-020890

• MDL： MFCD02664474
• Inchi： 1S/C11H11NO4/c1-15-8-3-4-9(16-2)10-6(8)5-7(12-10)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： FJWNGDWJFIQNEG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=C(C(=O)O)NC=21)OC

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 484.3±40.0 °C at 760 mmHg
• Flash Point: 246.7±27.3 °C
• PSA: 71.55000
• LogP: 1.88330
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,7-Dimethoxy-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives